Cas no 200049-46-3 (7-bromo-2,3-dihydro-1h-isoindol-1-one)

• Product Name: 7-bromo-2,3-dihydro-1h-isoindol-1-one
• CAS No: 200049-46-3
• MF: C₈H₆BrNO
• MW: 212.043341159821
• MDL: MFCD11848600
• CID: 254566
• PubChem ID: 15315310
• Update Time: 2025-07-19

7-bromo-2,3-dihydro-1h-isoindol-1-one Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-2,3-dihydro-isoindol-1-one
• 7-bromo-2,3-dihydroisoindol-1-one
• 7-bromoisoindolin-1-one
• 1H-ISOINDOL-1-ONE,7-BROMO-2,3-DIHYDRO
• 7-BROMO-1-ISOINDOLINONE
• 7-Bromo-2,3-dihydro-1H-isoindol-1-one
• 1H-ISOINDOL-1-ONE, 7-BROMO-2,3-DIHYDRO-
• 7-bromoisoindolinone
• SCHEMBL3046612
• AM803463
• AB64823
• EN300-191719
• MFCD11848600
• 200049-46-3
• FT-0697944
• XTWPGJGLJLJZHW-UHFFFAOYSA-N
• CS-0043271
• AKOS015918253
• DTXSID60571342
• DS-15902
• Z1269173290
• SY105412
• DB-066026
• 7-bromo-2,3-dihydro-1h-isoindol-1-one

• MDL： MFCD11848600
• Inchi： 1S/C8H6BrNO/c9-6-3-1-2-5-4-10-8(11)7(5)6/h1-3H,4H2,(H,10,11)
• InChI Key： XTWPGJGLJLJZHW-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1C(NC2)=O

Computed Properties

• Exact Mass: 210.96300
• Monoisotopic Mass: 210.96328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.666
• Boiling Point: 452.2°C at 760 mmHg
• Flash Point: 227.266°C
• Refractive Index: 1.625
• PSA: 29.10000
• LogP: 2.02130

7-bromo-2,3-dihydro-1h-isoindol-1-one Security Information

• Hazard Statement： H302-H317
• Storage Condition：Sealed in dry,Room Temperature

Additional information on 7-bromo-2,3-dihydro-1h-isoindol-1-one

Comprehensive Overview of 7-bromo-2,3-dihydro-1h-isoindol-1-one (CAS No. 200049-46-3)

7-bromo-2,3-dihydro-1h-isoindol-1-one (CAS No. 200049-46-3) is a brominated isoindolinone derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique isoindolinone core and bromine substitution, serves as a versatile intermediate in organic synthesis. Its molecular structure, featuring a 7-bromo substituent, enhances its reactivity in cross-coupling reactions, making it valuable for constructing complex molecules. Researchers are particularly interested in its potential applications in drug discovery, where it may contribute to the development of novel therapeutic agents targeting neurological and inflammatory disorders.

The growing demand for heterocyclic compounds like 7-bromo-2,3-dihydro-1h-isoindol-1-one is driven by their role in modern medicinal chemistry. Recent studies highlight its utility in synthesizing small-molecule inhibitors and kinase modulators, which are critical in oncology and autoimmune disease research. Additionally, its bromine atom offers a strategic handle for further functionalization, enabling the creation of diverse chemical libraries for high-throughput screening. This aligns with current trends in fragment-based drug design and click chemistry, where modular building blocks are essential for rapid compound optimization.

From an industrial perspective, CAS No. 200049-46-3 is increasingly referenced in patents related to photovoltaic materials and organic electronics. Its electron-deficient isoindolinone scaffold makes it a candidate for developing organic semiconductors, a hot topic in renewable energy research. As sustainability becomes a global priority, compounds like 7-bromo-2,3-dihydro-1h-isoindol-1-one are being explored for their potential in green chemistry applications, such as catalytic transformations and biodegradable material synthesis.

Analytical techniques for characterizing 7-bromo-2,3-dihydro-1h-isoindol-1-one include NMR spectroscopy, HPLC-MS, and X-ray crystallography, ensuring high purity and precise structural confirmation. These methods are crucial for meeting regulatory standards in pharmaceutical manufacturing. Furthermore, computational studies leveraging AI-driven molecular modeling have predicted its binding affinities to various biological targets, accelerating its adoption in computer-aided drug design (CADD) workflows.

In summary, 7-bromo-2,3-dihydro-1h-isoindol-1-one (CAS No. 200049-46-3) exemplifies the intersection of synthetic chemistry and cutting-edge technology. Its multifaceted applications—from drug development to advanced materials—reflect its importance in addressing contemporary scientific challenges. As research continues to uncover new uses for this compound, it remains a focal point for innovation across multiple disciplines.